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For Researchers, Scientists, and Drug Development Professionals

Introduction
Biotin-DADOO, also known as Biotinyl-3,6-dioxaoctanediamine, is a versatile, amine-reactive

biotinylating reagent.[1][2][3] Its structure incorporates a biotin moiety, essential for high-affinity

binding to streptavidin and avidin, and a hydrophilic polyethylene glycol (PEG) spacer arm

(PEO2).[2][4] This spacer arm enhances the water solubility of the molecule and the

biotinylated target, and its length helps to minimize steric hindrance when the biotinylated

molecule interacts with streptavidin. The terminal primary amine group allows for its

conjugation to various molecules and surfaces. This technical guide provides an in-depth

overview of Biotin-DADOO, including its chemical and physical properties, key applications,

and representative experimental protocols.

Chemical and Physical Properties
Biotin-DADOO is a solid at room temperature with a melting point of 109-110°C.[5] It is

characterized by its high purity, typically ≥98%.[1][5] The key properties of Biotin-DADOO are

summarized in the table below for easy reference.
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Property Value Reference

CAS Number 138529-46-1 [1][2][6]

Molecular Formula C16H30N4O4S [1][4]

Molecular Weight 374.51 g/mol [1]

Purity ≥98% [1][5]

Physical Form Solid [5]

Melting Point 109-110 °C [5]

Boiling Point 689.4 ± 55.0 °C at 760 mmHg [5]

Storage Temperature 4°C [1][5]

Long-term Storage (Stock

Solution)

-20°C (1 year) or -80°C (2

years)
[3]

Synonyms

Biotinyl-3,6-

dioxaoctanediamine, EZ-Link

Amine-PEO2-Biotin, Biotin-

PEG2-amine

[1][2][3][4]

Applications in Research and Drug Development
Biotin-DADOO serves as a crucial tool in a variety of life science research and drug

development applications. Its primary function is as a biotinylating reagent, enabling the

attachment of a biotin label to proteins, nucleic acids, and other molecules.[3]

Key Applications Include:

Synthesis of Biotinylated Conjugates: Biotin-DADOO is used to synthesize biotin-estradiol

conjugates for the development of enzyme immunoassays to determine plasma estradiol

concentrations.[3] It can also be conjugated to other small molecules for various research

purposes.

Protein and Cell Surface Labeling: The amine-reactive nature of other biotinylating reagents

with similar functionalities allows for the labeling of proteins and cell surface molecules that
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have exposed primary amines (e.g., lysine residues). This is a fundamental technique for

studying protein localization, trafficking, and interactions.

Affinity Chromatography and Pull-Down Assays: Biotinylated molecules can be used as bait

to capture and purify interacting partners from complex biological samples. The high-affinity

interaction between biotin and immobilized streptavidin or avidin forms the basis of these

powerful purification techniques.

Drug Target Identification: By biotinylating a drug candidate, researchers can perform affinity-

based pull-down experiments to identify its cellular binding partners, a critical step in

understanding a drug's mechanism of action.

Experimental Protocols
While specific protocols will vary depending on the application, the following provides a

generalized workflow for protein biotinylation and a subsequent pull-down assay, common uses

for amine-reactive biotinylating reagents like Biotin-DADOO.

General Protein Biotinylation Workflow
This workflow outlines the basic steps for labeling a purified protein with an amine-reactive

biotinylating reagent.

Preparation

Reaction Purification Final Product

Prepare Protein Solution
in Amine-Free Buffer (e.g., PBS)

Mix Protein and
Biotin-DADOO Solutions

Prepare Biotin-DADOO
Stock Solution (e.g., in DMSO)

Incubate (e.g., 1-2 hours
at Room Temperature)

Remove Excess Biotin
(e.g., Dialysis, Gel Filtration) Biotinylated Protein

Click to download full resolution via product page

Caption: General workflow for protein biotinylation.
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Pull-Down Assay to Identify Protein Interactions
This diagram illustrates a typical pull-down assay using a biotinylated "bait" protein to identify

its "prey" interaction partners.
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Caption: Workflow of a pull-down assay.
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Signaling Pathways and Logical Relationships
While Biotin-DADOO is a tool used to study various cellular processes, it does not inherently

participate in a specific signaling pathway. Instead, it is employed to elucidate these pathways.

For example, a biotinylated ligand can be used to identify its cell surface receptor, which is the

first step in a signaling cascade. The general logical relationship for using Biotin-DADOO in

such studies is depicted below.
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Application Analysis Outcome

Biotin-DADOO Conjugation
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Interaction with
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Signaling Pathway
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Caption: Using Biotin-DADOO to study signaling.

Conclusion
Biotin-DADOO (CAS 138529-46-1) is a valuable chemical tool for researchers, scientists, and

drug development professionals. Its well-defined chemical properties, including a hydrophilic

spacer arm and a reactive primary amine, make it suitable for a wide range of biotinylation

applications. From creating diagnostic reagents to identifying novel drug targets, the ability to

specifically and efficiently label molecules of interest with biotin is a cornerstone of modern

molecular and cellular biology research. The provided workflows offer a foundational

understanding of how this reagent can be implemented in the laboratory to achieve these

goals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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